Cas no 145808-47-5 (Margatoxin (MgTX))

Margatoxin is a α- KTX scorpion toxin, a high affinity Kv1.3 inhibitor, has a KD of 11.7 PM. Margatoxin inhibits Kv1.2 and Kv1.1 channels with Kd values of 6.4 PM and 4.2 nm, respectively Margatoxin, a 39 amino acid peptide, was isolated from the venom of the scorpion Centruroides margaritatus and widely used in ion channel research

Margatoxin (MgTX) structure

Product Name:Margatoxin (MgTX)

CAS No:145808-47-5

Molecular Formula:C₁₇₈H₂₈₆N₅₂O₅₀S₇

Molecular Weight:4178.94883999997

CID:182303

PubChem ID:121596045

Margatoxin (MgTX) Properties

Names and Identifiers

- Margatoxin (9CI)
- Margatoxin
- Cys13 and Cys34
- Margatoxin, Centruroides margaritatus
- Margatoxin, Recomb.
- MgTx
- RMGTX
- RMARGATOXIN
- MGTX (SCORPION)
- MARGATOXIN (MGTX)
- BARK SCORPION VENOM
- MARGATOXIN (SCORPION)
- MARGATOXIN, RECOMBINANT
- SCORPION VENOM CENTRUROIDES SCULPTURATUS
- C178H286N52O50S7
- 6197NL836C
- HB1083
- UNII-6197NL836C
- 145808-47-5
- DA-75321
- MGTX
- MARGATOXIN
- +Expand
- MDL： MFCD00132225
- InChIKey： OVJBOPBBHWOWJI-UHFFFAOYSA-N
- Inchi： InChI=1S/C178H286N52O50S7/c1-15-91(7)140(225-172(273)141(92(8)16-2)224-169(270)138(190)96(12)233)171(272)211-114(75-134(189)240)158(259)223-139(90(5)6)170(271)208-107(43-25-31-64-184)153(254)221-125-87-287-283-83-121-161(262)206-111(58-69-281-14)157(258)210-113(74-133(188)239)147(248)194-78-136(242)199-102(38-20-26-59-179)149(250)217-120-82-282-284-84-122(220-156(257)110(54-57-132(187)238)205-150(251)106(42-24-30-63-183)207-166(267)126-44-33-66-228(126)176(277)119(81-232)216-173(274)142(97(13)234)226-165(125)266)163(264)212-115(70-89(3)4)174(275)230-68-35-47-129(230)177(278)229-67-34-46-128(229)168(269)222-124(86-286-285-85-123(219-152(253)105(204-160(120)261)41-23-29-62-182)164(265)213-116(72-99-48-50-101(235)51-49-99)175(276)227-65-32-45-127(227)167(268)214-117(178(279)280)73-100-76-191-88-195-100)162(263)203-103(39-21-27-60-180)148(249)198-95(11)145(246)202-109(53-56-131(186)237)155(256)209-112(71-98-36-18-17-19-37-98)146(247)193-79-137(243)200-108(52-55-130(185)236)154(255)215-118(80-231)159(260)197-93(9)143(244)192-77-135(241)196-94(10)144(245)201-104(151(252)218-121)40-22-28-61-181/h17-19,36-37,48-51,76,88-97,102-129,138-142,231-235H,15-16,20-35,38-47,52-75,77-87,179-184,190H2,1-14H3,(H2,185,236)(H2,186,237)(H2,187,238)(H2,188,239)(H2,189,240)(H,191,195)(H,192,244)(H,193,247)(H,194,248)(H,196,241)(H,197,260)(H,198,249)(H,199,242)(H,200,243)(H,201,245)(H,202,246)(H,203,263)(H,204,261)(H,205,251)(H,206,262)(H,207,267)(H,208,271)(H,209,256)(H,210,258)(H,211,272)(H,212,264)(H,213,265)(H,214,268)(H,215,255)(H,216,274)(H,217,250)(H,218,252)(H,219,253)(H,220,257)(H,221,254)(H,222,269)(H,223,259)(H,224,270)(H,225,273)(H,226,266)(H,279,280)
- SMILES： NCCCCC1NC(=O)CNC(=O)C(CC(=O)N)NC(=O)C(CCSC)NC(=O)C2NC(C(NC(C(NC(CNC(C(NC(C(NC(C(NC(CNC(C(NC(C(NC(C(NC(C(NC(=O)C3NC(C4CCCN4C(C4CCCN4C(C(NC(C(NC(C(NC(C(NC(C4CCCN4C(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(C(CC)C)NC(C(C(O)C)N)=O)=O)C(CC)C)=O)CC(=O)N)=O)C(C)C)=O)CCCCN)=O)CSSC2)=O)C(O)C)=O)CO)=O)=O)CCCCN)=O)CCC(=O)N)=O)CSSCC(C(NC(C(NC(C(NC(C(N2CCCC2C(NC(CC2=CN=CN2)C(=O)O)=O)=O)CC2=CC=C(O)C=C2)=O)CSSC3)=O)CCCCN)=O)NC1=O)=O)CC(C)C)=O)=O)=O)CCCCN)=O)C)=O)CCC(=O)N)=O)CC1=CC=CC=C1)=O)=O)CCC(=O)N)=O)CO)=O)C)=O)=O)C)=O)CCCCN)=O

Computed Properties

Exact Mass: 4176.9513914g/mol
Hydrogen Bond Donor Count: 53
Hydrogen Bond Acceptor Count: 65
Rotatable Bond Count: 75
Monoisotopic Mass: 4175.9480365g/mol
Heavy Atom Count: 287
Complexity: 9830
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 40
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -14.9
Topological Polar Surface Area: 1810Å²

Margatoxin (MgTX) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001DVL-1mg	L-Histidine, L-threonyl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-valyl-L-lysyl-L-cysteinyl-L-threonyl-L-seryl-L-prolyl-L-lysyl-L-glutaminyl-L-cysteinyl-L-leucyl-L-prolyl-L-prolyl-L-cysteinyl-L-lysyl-L-alanyl-L-glutaminyl-L-phenylalanylglycyl-L-glutaminyl-L-seryl-L-alanylglycyl-L-alanyl-L-lysyl-L-cysteinyl-L-methionyl-L-asparaginylglycyl-L-lysyl-L-cysteinyl-L-lysyl-L-cysteinyl-L-tyrosyl-L-prolyl-, cyclic (7→29),(13→34),(17→36)-tris(disulfide)	145808-47-5	98%	1mg	$815.00
ChemScence	CS-0029220-100ug	Margatoxin	145808-47-5	99.36%	100ug	$150.0	2022-04-27
FUJIFILM	331-42901-0.1mg	Margatoxin (MgTX)	145808-47-5		0.1mg	JPY 22000	2023-09-15
TargetMol Chemicals	TP2004-5 mg	Margatoxin	145808-47-5	98%	5mg	￥ 23,000	2023-07-10
TRC	M197308-10μg	Margatoxin, Recombinant	145808-47-5		10μg	$ 161.00	2023-04-15
SHENG KE LU SI SHENG WU JI SHU	sc-358754-100 µg	Margatoxin,	145808-47-5	≥98%	100µg	￥1,504.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci15138-100ug	Margatoxin	145808-47-5	98%	100ug	￥6747.00	2023-09-09

Margatoxin (MgTX) Suppliers

Hangzhou Taijia Biotech Co.,Ltd

Audited Supplier

(CAS:145808-47-5)

MR./MRS.:LAI JING LI

Phone:13336049365

Email:3007955256@qq.com

Margatoxin (MgTX) Related Literature

1. Carbolithiation of meso-aryl-substituted 5,15-diazaporphyrin selectively provides 3-alkylated diazachlorins†

Ayaka Yamaji,Satoru Hiroto,Ji-Young Shin,Hiroshi Shinokubo Chem. Commun., 2013,49, 5064-5066
2. Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†

David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
3. Competitive or sequential reaction of an electrophilic terminal phosphinidene metal(0) complex with allyl halides? [2+1]-cycloaddition vs. C–X bond insertion†

Arif Ali Khan,Philip Junker,Gregor Schnakenburg,Arturo Espinosa Ferao,Rainer Streubel Chem. Commun., 2019,55, 9987-9990
4. Ab initio molecular dynamics study of an aqueous NaCl solution under an electric field

Giuseppe Cassone,Fabrizio Creazzo,Paolo V. Giaquinta,Franz Saija Phys. Chem. Chem. Phys., 2016,18, 23164-23173
5. Mo(CO)6 catalysed chemoselective hydrosilylation of α,β-unsaturated amides for the formation of allylamines†

Alexey Volkov,Fredrik Tinnis,Tove Slagbrand,Ida Pershagen,Hans Adolfsson Chem. Commun., 2014,50, 14508-14511
6. Growth characteristics of uniaxial InGaN/GaN MQW/n-GaN nanowires on Si(111) using MOCVD

Yong-Ho Ra,R. Navamathavan,Cheul-Ro Lee CrystEngComm, 2012,14, 8208-8214
7. Back cover

Lab Chip, 2017,17, 2139-2140
8. Microfluidic integration of substantially round glass capillaries for lateral patch clamping on chip

Wee-Liat Ong,Kum-Cheong Tang,Ajay Agarwal,Ranganathan Nagarajan,Lian-Wee Luo,Levent Yobas Lab Chip, 2007,7, 1357-1366
9. Inside front cover

J. Mater. Chem., 2011,21, 2754-2754
10. Thermal Rearrangement of 3-Allyloxy-1,2-benzisothiazole 1,1-Dioxides: an Unusual Inversion of Products of Sigmatropic [3,3]-Shift to Give the [1,3]-Isomers

J. Chem. Res. (S), 1999, 704-705

145808-47-5 (Margatoxin (MgTX)) Related Products

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